6-methoxy-3,4-dihydro-1(2H)-naphthalenone O-(2-fluorobenzoyl)oxime

• IUPAC Name: [(E)-(6-methoxy-3,4-dihydro-2H-naphthalen-1-ylidene)amino] 2-fluorobenzoate
• InChI: InChI=1S/C18H16FNO3/c1-22-13-9-10-14-12(11-13)5-4-8-17(14)20-23-18(21)15-6-2-3-7-16(15)19/h2-3,6-7,9-11H,4-5,8H2,1H3/b20-17+
• InChI Key: RJDBARDHVCFJQS-LVZFUZTISA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=NOC(=O)C3=CC=CC=C3F)CCC2
• Isomeric SMILES: COC1=CC2=C(C=C1)/C(=N/OC(=O)C3=CC=CC=C3F)/CCC2
• Molecular Formula: C18H16FNO3
• Molecular Weight: 313.3 g/mol
• Solubility: <0.7 [ug/mL] (The mean of the results at pH 7.4)

Description

6-methoxy-3,4-dihydro-1(2H)-naphthalenone O-(2-fluorobenzoyl)oxime, also known as FGIN-1-27, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 6-methoxy-3,4-dihydro-1(2H)-naphthalenone O-(2-fluorobenzoyl)oxime is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems, including the dopamine, serotonin, and glutamate systems. This compound has been shown to act as a partial agonist at dopamine D2 receptors and as an antagonist at serotonin 5-HT2A receptors. Additionally, this compound has been shown to modulate glutamate release and uptake.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is important for the survival and growth of neurons. This compound has also been shown to increase levels of cAMP, a signaling molecule that is involved in a variety of cellular processes. Physiologically, this compound has been shown to enhance cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 6-methoxy-3,4-dihydro-1(2H)-naphthalenone O-(2-fluorobenzoyl)oxime for lab experiments is its selectivity for dopamine and serotonin receptors, which allows for more targeted studies of these systems. Additionally, this compound has been shown to have low toxicity in animal studies, which makes it a safer compound to work with than some other potential therapeutic agents. However, one limitation of this compound is its limited water solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 6-methoxy-3,4-dihydro-1(2H)-naphthalenone O-(2-fluorobenzoyl)oxime. One direction is to further investigate its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another direction is to explore its potential as an antidepressant and anxiolytic agent in human clinical trials. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various neurotransmitter systems.

Scientific Research Applications

6-methoxy-3,4-dihydro-1(2H)-naphthalenone O-(2-fluorobenzoyl)oxime has been studied for its potential therapeutic applications in a variety of fields, including neurology, psychiatry, and oncology. In neurology, this compound has been shown to have neuroprotective effects, as well as the ability to enhance cognitive function and memory. In psychiatry, this compound has been studied for its potential as an antidepressant and anxiolytic agent. In oncology, this compound has been shown to have anti-tumor effects.